Cas no 7126-53-6 (4-Formyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-Formyl-1H-pyrrole-2-carboxylic acid
• CAS No: 7126-53-6
• MF: C₆H₅NO₃
• MW: 139.108801603317
• MDL: MFCD09754207
• CID: 836354
• PubChem ID: 13780813
• Update Time: 2025-07-19

4-Formyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 4-formyl-
• 4-formyl-2-pyrrolecarboxylic acid
• 4-Formyl-pyrrol-2-carbonsaeure
• 4-formyl-pyrrole-2-carboxylic acid
• 4-methanoyl-1H-pyrrole-2-carboxylic acid
• AKOS010079081
• 4-Formyl-1H-pyrrole-2-carboxylicacid
• DTXSID60549263
• IGQGTSFYIOGZRK-UHFFFAOYSA-N
• 7126-53-6
• CS-0372978
• A837137
• FT-0653739
• I11670
• SCHEMBL643727
• SB62503
• J-515434
• EN300-97855
• Z1190318813
• MFCD09754207
• DTXCID70500047
• DB-074409

• MDL： MFCD09754207
• Inchi： 1S/C6H5NO3/c8-3-4-1-5(6(9)10)7-2-4/h1-3,7H,(H,9,10)
• InChI Key： IGQGTSFYIOGZRK-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C=O)=CN1)=O

Computed Properties

• Exact Mass: 139.02700
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.512
• Boiling Point: 426.3°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.67
• PSA: 70.16000
• LogP: 0.52540

4-Formyl-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)